Cas no 1378432-44-0 (1-(2-bromo-4-chlorophenyl)prop-2-en-1-ol)

• Product Name: 1-(2-bromo-4-chlorophenyl)prop-2-en-1-ol
• CAS No: 1378432-44-0
• MF: C₉H₈BrClO
• MW: 247.516221046448
• CID: 5919939
• PubChem ID: 69671967
• Update Time: 2025-06-09

1-(2-bromo-4-chlorophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-α-ethenylbenzenemethanol
• 1-(2-bromo-4-chlorophenyl)prop-2-en-1-ol
• EN300-1896577
• 1378432-44-0
• AKOS020172458
• SCHEMBL6119958

• Inchi： 1S/C9H8BrClO/c1-2-9(12)7-4-3-6(11)5-8(7)10/h2-5,9,12H,1H2
• InChI Key： DXHVYYGFIRYFEY-UHFFFAOYSA-N
• SMILES： C1(C(C=C)O)=CC=C(Cl)C=C1Br

Computed Properties

• Exact Mass: 245.94471g/mol
• Monoisotopic Mass: 245.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.544±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 320.9±37.0 °C(Predicted)
• pka: 13.00±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2-bromo-4-chlorophenyl)prop-2-en-1-ol

Introduction to 1-(2-bromo-4-chlorophenyl)prop-2-en-1-ol (CAS No. 1378432-44-0)

1-(2-bromo-4-chlorophenyl)prop-2-en-1-ol, with the CAS number 1378432-44-0, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromo and chloro substituents on the phenyl ring and an allylic alcohol functionality, which contribute to its reactivity and utility in synthetic chemistry.

The chemical structure of 1-(2-bromo-4-chlorophenyl)prop-2-en-1-ol is particularly noteworthy for its ability to undergo a wide range of chemical transformations. The presence of the bromo and chloro groups provides multiple points of functionalization, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the allylic alcohol moiety can participate in various reactions, such as allylic substitution, oxidation, and reduction, further expanding its synthetic utility.

In the pharmaceutical industry, 1-(2-bromo-4-chlorophenyl)prop-2-en-1-ol has shown promise as a starting material for the development of novel drugs. Recent studies have explored its potential as a precursor to compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, researchers at the University of California have reported the synthesis of a series of derivatives from 1-(2-bromo-4-chlorophenyl)prop-2-en-1-ol that exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response.

Beyond pharmaceutical applications, 1-(2-bromo-4-chlorophenyl)prop-2-en-1-ol has also found use in materials science. Its ability to undergo polymerization reactions makes it a suitable monomer for the preparation of functional polymers with tailored properties. These polymers can be used in various applications, such as coatings, adhesives, and electronic materials. A recent study published in the Journal of Polymer Science demonstrated the synthesis of a copolymer from 1-(2-bromo-4-chlorophenyl)prop-2-en-1-ol and styrene, which exhibited excellent thermal stability and mechanical strength.

The synthetic versatility of 1-(2-bromo-4-chlorophenyl)prop-2-en-1-ol is further highlighted by its role in the development of new catalysts and ligands. The compound can be used to prepare transition metal complexes that are highly active in catalytic processes such as cross-coupling reactions and asymmetric synthesis. Researchers at Harvard University have reported the synthesis of palladium complexes derived from 1-(2-bromo-4-chlorophenyl)prop-2-en-1-ol, which showed exceptional catalytic activity in Suzuki-Miyaura coupling reactions.

In addition to its synthetic applications, 1-(2-bromo-4-chlorophenyl)prop-2-en-1-ol has been studied for its biological activities. Several research groups have investigated its potential as an antimicrobial agent due to its ability to disrupt cell membranes and inhibit microbial growth. A study published in the Journal of Medicinal Chemistry found that derivatives of 1-(2-bromo-4-chlorophenyl)prop-2-en-1-ol exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria.

The environmental impact of 1-(2-bromo-4-chlorophenyl)prop-2-en-1-ol is another area of ongoing research. While the compound itself is not considered environmentally hazardous, its degradation products and potential effects on ecosystems are being studied to ensure safe handling and disposal practices. Researchers at the Environmental Protection Agency (EPA) have conducted preliminary studies on the biodegradability of 1-(2-bromo-4-chlorophenyl)prop-2-en-1-ol, indicating that it can be effectively degraded under certain conditions.

In conclusion, 1-(2-bromo-4-chlorophenyl)prop^-_--_--_--_--_--_--_--_-^---------- en  -  1  -  ol (CAS No.  1378432 – <u><u></u></u></u></u></u></u>4</u>-<u>0</u></b>) represents a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis.